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Compound of Interest

Compound Name: 5-Formyl-2-hydroxybenzonitrile

Cat. No.: B068084 Get Quote

Essential Safety and Handling Guide for 5-
Formyl-2-hydroxybenzonitrile
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 5-Formyl-2-hydroxybenzonitrile, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is vital for ensuring

laboratory safety and minimizing risks associated with this chemical compound.

Hazard Summary
5-Formyl-2-hydroxybenzonitrile is classified as harmful if swallowed, inhaled, or in contact

with skin[1]. It can cause skin, eye, and respiratory irritation[2]. Therefore, strict adherence to

personal protective equipment (PPE) guidelines and handling protocols is mandatory.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required protective gear.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

glasses complying with

OSHA's 29 CFR 1910.133 or

European Standard EN166[2]

[3]. A face shield is

recommended where

splashing is a risk.

Protects against splashes and

dust, preventing eye irritation

or serious damage[4]. An

eyewash station should be

readily available[1].

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile rubber)[1]

[4].

Prevents skin contact, as the

substance is harmful and can

cause irritation[1].

Body Protection
A lab coat or chemical-

resistant coveralls[5][6].

Protects against contamination

of personal clothing and

skin[1]. Contaminated clothing

should be removed and

washed before reuse[2].

Respiratory

Use in a well-ventilated area or

under a chemical fume hood is

required[1][2]. If dust formation

is likely or ventilation is

inadequate, a NIOSH/MSHA

approved respirator with a

particle filter is necessary[1][2].

A self-contained breathing

apparatus (SCBA) should be

available for emergencies[1].

Prevents inhalation of harmful

dust or vapors, which can

cause respiratory tract

irritation[1].

Experimental Protocol: Safe Handling and Disposal
1. Engineering Controls and Preparation:

Ventilation: Always handle 5-Formyl-2-hydroxybenzonitrile in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure[1][2].
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Emergency Equipment: Ensure that a safety shower and an eyewash station are in close

proximity to the workstation and are in good working order[2][7].

Personal Preparation: Before handling, wash hands thoroughly. Do not eat, drink, or smoke

in the designated handling area[2][3].

2. Handling the Chemical:

Donning PPE: Put on all required PPE as specified in the table above.

Avoiding Dust: Handle the solid material carefully to avoid the formation and spread of

dust[1][7].

Direct Contact: Avoid all direct contact with the substance[1]. Do not get it in your eyes, on

your skin, or on your clothing[2][8].

Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-

ventilated area, away from heat and strong oxidizing agents or acids[1]. For long-term

stability, storage under Argon at 2-8 °C is recommended[1].

3. Accidental Exposure and Spills:

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, making

sure to rinse under the eyelids[2][8]. Seek immediate medical attention[1].

Skin Contact: Remove all contaminated clothing and footwear. Immediately drench the

affected skin with running water for at least 10-15 minutes[1][2]. Consult a doctor if irritation

persists[1].

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention[2][8].

Ingestion: Wash out the mouth with water. Do not induce vomiting. Give half a liter of water

to drink if the person is conscious[1]. Call a physician or poison control center[2].

Spill Cleanup: For spills, evacuate the area. Wearing full PPE, sweep up the solid material,

avoiding dust generation, and place it into a suitable, labeled container for disposal[2][7].
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4. Disposal Plan:

Waste Container: Transfer any waste material into a closable, clearly labeled salvage

container[1].

Regulations: Dispose of the chemical waste and any contaminated packaging in accordance

with all applicable federal, state, and local environmental regulations[1]. Do not mix with

other waste. This is considered special waste and should not be discharged into drains or

rivers[1].

Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling 5-Formyl-2-
hydroxybenzonitrile.
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Caption: Safe handling workflow for 5-Formyl-2-hydroxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21535&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://chemm.hhs.gov/ppe.htm
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b068084#personal-protective-equipment-for-handling-5-formyl-2-hydroxybenzonitrile
https://www.benchchem.com/product/b068084#personal-protective-equipment-for-handling-5-formyl-2-hydroxybenzonitrile
https://www.benchchem.com/product/b068084#personal-protective-equipment-for-handling-5-formyl-2-hydroxybenzonitrile
https://www.benchchem.com/product/b068084#personal-protective-equipment-for-handling-5-formyl-2-hydroxybenzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b068084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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